Cas no 1181223-80-2 (6',7'-dihydroxybergamottin decanal acetal)

• Product Name: 6',7'-dihydroxybergamottin decanal acetal
• CAS No: 1181223-80-2
• MF: C₃₁H₄₂O₆
• MW: 510.661590099335
• CID: 2074770
• PubChem ID: 44478953
• Update Time: 2025-04-21

6',7'-dihydroxybergamottin decanal acetal Chemical and Physical Properties

Names and Identifiers

• 6',7'-dihydroxybergamottin decanal acetal
• BDBM50310825
• 6'',7''-Dihydroxybergamottin Decanal Acetal
• 1181223-80-2
• CHEMBL1078190

• Inchi： 1S/C31H42O6/c1-5-6-7-8-9-10-11-12-29-36-27(31(3,4)37-29)15-13-22(2)17-19-34-30-23-14-16-28(32)35-26(23)21-25-24(30)18-20-33-25/h14,16-18,20-21,27,29H,5-13,15,19H2,1-4H3/b22-17-
• InChI Key： GAAPAEWIPWJVMW-XLNRJJMWSA-N
• SMILES： CCCCCCCCCC1OC(C)(C)C(CC/C(=C\COC2C3=C(OC(C=C3)=O)C=C3C=2C=CO3)/C)O1

Computed Properties

• Exact Mass: 510.29813906Da
• Monoisotopic Mass: 510.29813906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 14
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins